Cas no 2013531-62-7 (Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate
• CAS No: 2013531-62-7
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6142832
• PubChem ID: 165783599
• Update Time: 2025-06-11

Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-797767
• tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate
• 2013531-62-7
• Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H21NO3/c1-9(2)11(15)10-7-6-8-14(10)12(16)17-13(3,4)5/h10H,1,6-8H2,2-5H3
• InChI Key： CNERWNOMTZKZGE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C(=C)C)=O)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate (CAS No. 2013531-62-7)

Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₇NO₄, is a derivative of pyrrolidine that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2013531-62-7, is characterized by its structural complexity and potential biological activity. The presence of a tert-butyl group and an acylated pyrrolidine core suggests its utility in the development of novel therapeutic agents.

The acylation of the pyrrolidine ring with a 2-methylprop-2-enoyl moiety introduces a reactive site that can be further modified to explore various pharmacophores. This structural feature makes Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecules. The tert-butyl group, known for its steric hindrance, can influence the conformation and reactivity of the molecule, making it a key consideration in drug design.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. Pyrrolidine derivatives have shown promise in this regard due to their ability to interact with biological targets in a highly specific manner. The acylated pyrrolidine scaffold in Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate has been explored for its potential role in modulating enzyme activity and receptor binding. For instance, studies have indicated that such derivatives may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases.

The synthesis of Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate involves multiple steps, including condensation reactions and protection-deprotection strategies. The use of advanced synthetic methodologies has enabled researchers to optimize yield and purity, making it more accessible for further functionalization. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in this context, allowing for scalable production and rapid screening of derivatives.

One of the most compelling aspects of Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate is its potential as a building block for drug discovery. The combination of structural diversity and biological activity makes it an attractive candidate for further investigation. Recent studies have demonstrated its utility in the development of compounds with anti-inflammatory, anticancer, and antimicrobial properties. These findings underscore the importance of exploring novel derivatives as a means to address unmet medical needs.

The pharmacokinetic properties of Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate are also of considerable interest. Understanding how this compound is metabolized and distributed within the body can provide critical insights into its therapeutic potential. Preclinical studies have begun to unravel these aspects, revealing that the molecule exhibits favorable pharmacokinetic profiles in animal models. This suggests that it may be suitable for oral administration and could potentially reach therapeutic levels with minimal side effects.

In conclusion, Tert-butyl 2-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate (CAS No. 2013531-62-7) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structure and potential biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the fight against various diseases.